Cas no 2228211-33-2 (4,4-difluoro-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)cyclohexane-1-carboxylic acid)

• Product Name: 4,4-difluoro-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)cyclohexane-1-carboxylic acid
• CAS No: 2228211-33-2
• MF: C₁₃H₁₈F₂N₂O₃
• MW: 288.290430545807
• CID: 5938979
• PubChem ID: 165737253
• Update Time: 2025-06-09

4,4-difluoro-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)cyclohexane-1-carboxylic acid
• 2228211-33-2
• EN300-1947670

• Inchi： 1S/C13H18F2N2O3/c1-8-9(10(20-3)17(2)16-8)12(11(18)19)4-6-13(14,15)7-5-12/h4-7H2,1-3H3,(H,18,19)
• InChI Key： YZBPORYJDTYPHC-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(=O)O)(C2=C(N(C)N=C2C)OC)CC1)F

Computed Properties

• Exact Mass: 288.12854876g/mol
• Monoisotopic Mass: 288.12854876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 64.4Ų

Additional information on 4,4-difluoro-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)cyclohexane-1-carboxylic acid

Introduction to 4,4-Difluoro-1-(5-Methoxy-1,3-Dimethyl-1H-Pyrazol-4-yl)cyclohexane-1-carboxylic Acid (CAS No. 2228211-33-2)

4,4-Difluoro-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)cyclohexane-1-carboxylic acid (CAS No. 2228211-33-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclohexane ring substituted with difluoro and carboxylic acid groups, as well as a pyrazole moiety with methoxy and dimethyl substituents. These structural elements contribute to its potential therapeutic applications and biological activities.

The development of 4,4-difluoro-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)cyclohexane-1-carboxylic acid has been driven by the need for new therapeutic agents with improved pharmacological profiles. Recent studies have highlighted its potential as a potent inhibitor of specific enzymes and receptors, making it a promising candidate for the treatment of various diseases. This introduction will delve into the chemical structure, synthesis methods, biological activities, and potential therapeutic applications of this compound.

Chemical Structure and Synthesis

The chemical structure of 4,4-difluoro-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)cyclohexane-1-carboxylic acid is defined by its cyclohexane ring substituted with difluoro and carboxylic acid groups, along with a pyrazole moiety containing methoxy and dimethyl substituents. The difluoro substitution on the cyclohexane ring enhances the compound's lipophilicity and metabolic stability, while the carboxylic acid group contributes to its solubility and binding affinity to target proteins.

The synthesis of this compound typically involves several steps. One common approach is to start with a cyclohexanone derivative, which is then subjected to a fluorination reaction to introduce the difluoro groups. The resulting difluorocyclohexanone is subsequently converted into the corresponding carboxylic acid through a series of oxidation and functional group manipulation steps. The pyrazole moiety is introduced via a coupling reaction with an appropriate pyrazole derivative, followed by further functionalization to achieve the final product.

Biological Activities

4,4-Difluoro-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)cyclohexane-1-carboxylic acid has been extensively studied for its biological activities. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in various physiological processes. For instance, recent research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are enzymes that play crucial roles in cell signaling pathways. By modulating these pathways, 4,4-difluoro-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)cyclohexane-1-carboxylic acid can potentially be used to treat diseases such as cancer and inflammatory disorders.

In addition to its enzymatic inhibition properties, this compound has also been investigated for its anti-inflammatory effects. Studies have demonstrated that it can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and mediators. This makes it a promising candidate for the development of new anti-inflammatory drugs.

Potential Therapeutic Applications

The unique combination of structural features and biological activities makes 4,4-difluoro-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)cyclohexane-1-carboxylic acid an attractive candidate for various therapeutic applications. In oncology, this compound has shown promise in preclinical studies as a potential anticancer agent. Its ability to inhibit key kinases involved in cancer cell proliferation and survival suggests that it could be effective in treating various types of cancer.

In the field of inflammation and autoimmune diseases, 4,4-difluoro-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)cyclohexane-1-carboxylic acid has demonstrated significant anti-inflammatory properties. This could lead to its use in treating conditions such as rheumatoid arthritis and other inflammatory disorders. Furthermore, its ability to modulate immune responses may also make it useful in managing autoimmune diseases.

Clinical Development and Future Prospects

The clinical development of 4,4-difluoro-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-y)cyclohexane-carboxylic acid is an ongoing process. Preclinical studies have provided promising results, but further research is needed to fully understand its safety profile and efficacy in humans. Clinical trials are currently being planned to evaluate its therapeutic potential in various disease settings.

The future prospects for this compound are promising. With continued research and development efforts, it has the potential to become a valuable addition to the arsenal of therapeutic agents available for treating cancer, inflammatory disorders, and autoimmune diseases. Its unique structural features and biological activities make it an exciting area of focus for medicinal chemists and pharmaceutical researchers alike.